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Cat. No.: B103967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

1.0 Introduction

Sodium hydrosulfide hydrate (NaSH·xH₂O) is a highly versatile yet hazardous inorganic

compound used in various industrial and laboratory applications, including organic synthesis,

wastewater treatment, and as a reducing agent.[1][2] Its primary hazards stem from its

corrosivity, toxicity, and its propensity to release highly toxic hydrogen sulfide (H₂S) gas upon

contact with acids, heat, or even water.[3][4] Adherence to strict safety protocols is imperative

to mitigate risks of severe skin and eye burns, respiratory tract damage, and systemic effects.

[5][6]

2.0 Hazard Identification and Quantification

Sodium hydrosulfide is a corrosive and toxic solid.[4][6] The primary health hazards are

associated with the inhalation of hydrogen sulfide vapors and the corrosiveness of the solution

on contact with tissue.[3] Contact with acids liberates toxic hydrogen sulfide gas, which can

cause olfactory fatigue, meaning the characteristic "rotten egg" smell may no longer be

detectable at dangerous concentrations.[5][7]

2.1 Quantitative Safety Data

The following table summarizes key quantitative safety data for sodium hydrosulfide and the

associated hazard, hydrogen sulfide gas.
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Parameter Value Source

Sodium Hydrosulfide Hydrate

(NaSH·xH₂O)

Physical State
Solid, yellow flakes or

crystals[1][5][8]

pH (solution) 11-12 (strongly alkaline)[7]

Melting Point 52 - 55 °C / 126 - 131 °F[1]

Flash Point 90 °C / 194 °F[5][8]

Hydrogen Sulfide (H₂S) Gas

Odor Threshold 0.05 ppm[7]

Permissible Exposure Limit

(PEL, 8-hr TWA)
20 ppm[7]

Threshold Limit Value (TLV, 8-

hr TWA)
10 ppm[7]

Short-Term Exposure Limit

(STEL)
15 ppm[7]

Lower Explosive Limit (LEL) 4.0%[7]

Upper Explosive Limit (UEL) 44.0%[7]

Immediately Dangerous to Life

or Health (IDLH)
100 ppm[7][9]

Application Notes: Safe Handling Procedures
3.1 Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The selection should be based on a thorough

hazard assessment of the specific procedures being performed.[9]

Eye and Face Protection: Chemical splash goggles and a full-face shield are required to

protect against severe eye damage.[3]
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Skin Protection: Wear a chemical-resistant apron or lab coat. Neoprene or rubber gloves are

essential to prevent skin burns.[3] For tasks with a higher risk of splashes, a full chemical

suit and boots should be worn.[3]

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[3][10]

If hydrogen sulfide concentrations may exceed exposure limits, a NIOSH/MSHA-approved

full face-piece Self-Contained Breathing Apparatus (SCBA) must be used.[3][7]

3.2 Engineering Controls

Ventilation: Always handle sodium hydrosulfide hydrate in a well-ventilated area,

preferably within a certified chemical fume hood to control exposure to H₂S gas.[3][5][10]

Safety Equipment: An eyewash station and a safety shower must be readily accessible and

in close proximity to the workstation.[5][8]

Gas Detection: Storage and work areas should be equipped with hydrogen sulfide gas

detectors and alarms.[9]

3.3 Storage and Handling

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

Keep containers tightly closed to prevent moisture absorption and the release of H₂S gas.[5]

[9] Store in a designated corrosives area and ensure the container is locked up or accessible

only to authorized personnel.[8]

Handling: Avoid breathing vapors or dust.[3] Minimize dust generation during handling.[5]

When preparing solutions, slowly add the solid to water to prevent splashing.[9] Never add

water to the solid.

3.4 Chemical Incompatibilities

Preventing accidental mixing with incompatible materials is critical to avoid dangerous

reactions.

Acids: Reacts with acids to release highly toxic and flammable hydrogen sulfide gas.[3][4]
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Oxidizing Agents: Incompatible with strong oxidizing agents.

Metals: Corrosive to metals such as copper, zinc, and aluminum, and their alloys (e.g.,

brass).[3] Do not use storage containers or equipment made from these materials.[3]

Sodium Hydrosulfide Hydrate

Incompatible Materials

Resulting Hazards

NaSH

Acids
Reacts with

Strong Oxidizers

Reacts with

Incompatible Metals
(Cu, Zn, Al)

Reacts with

Heat / Direct SunlightReacts with

Toxic H₂S Gas Release

Violent Reaction

Corrosion

Click to download full resolution via product page

Caption: Chemical incompatibility diagram for Sodium Hydrosulfide Hydrate.

Experimental Protocols
4.1 Protocol 1: Preparation of a Sodium Hydrosulfide Hydrate Solution
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Preparation: Don all required PPE (face shield, goggles, chemical-resistant gloves, lab coat).

Ensure the chemical fume hood is operational and safety equipment is accessible.

Weighing: Tare a clean, dry beaker made of a compatible material (e.g., glass,

polypropylene) on a balance inside the fume hood. Carefully weigh the required amount of

sodium hydrosulfide hydrate, minimizing dust creation.

Dissolution: Measure the required volume of deionized water into a larger beaker. Place this

beaker on a stir plate inside the fume hood.

Mixing: While stirring the water gently, slowly and carefully add the pre-weighed sodium
hydrosulfide hydrate in small portions to the water. Avoid splashing.

Completion: Continue stirring until the solid is fully dissolved. Keep the container covered

when not in use. Label the solution clearly with the chemical name, concentration, date, and

appropriate hazard warnings.

4.2 Protocol 2: Spill Cleanup Procedure

Evacuation: In the event of a large spill or if H₂S gas is detected, evacuate the area

immediately.[9] Restrict access and keep personnel upwind.[3]

Notification: Inform laboratory personnel and emergency responders.

Small Spills (inside a fume hood):

Ensure proper PPE is worn, including respiratory protection if necessary.

Contain the spill by diking the area with an inert, non-combustible absorbent material like

sand or vermiculite.[9] Do not use combustible materials like sawdust.

Carefully sweep or vacuum up the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[5]

Decontaminate the area with copious amounts of water, collecting the rinse water for

disposal.

Cleanup: Do not allow spill runoff to enter sewers or waterways.[3][5]
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4.3 Protocol 3: Waste Disposal

Collection: Collect all waste containing sodium hydrosulfide, including contaminated

absorbents and disposable PPE, in a designated, sealed, and clearly labeled hazardous

waste container.[9]

Storage: Store the waste container in a cool, dry, well-ventilated area, away from

incompatible materials, particularly acids.

Disposal: Dispose of the waste through an approved hazardous waste disposal plant.[8] All

disposal must be in accordance with local, regional, and national environmental regulations.

[7] Do not empty into drains.

Emergency Procedures: First Aid
In case of any exposure, seek immediate medical attention.[5][7][8]

Inhalation: Move the victim to fresh air immediately.[7] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration.[8]

Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with

copious amounts of water for at least 20-30 minutes.[7][11]

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,

holding the eyelids open.[7] Remove contact lenses if present and easy to do.[8]

Ingestion: Do NOT induce vomiting.[7][8] If the victim is conscious, rinse their mouth and give

them a cupful of water to drink.[5]
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Caption: Logical workflow for the safe handling of Sodium Hydrosulfide Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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